Cas no 61629-51-4 (2H-1-Benzopyran-2-carbonyl chloride, 6-chloro-3,4-dihydro-)
61629-51-4 structure
Product Name:2H-1-Benzopyran-2-carbonyl chloride, 6-chloro-3,4-dihydro-
CAS No:61629-51-4
MF:C10H8Cl2O2
MW:231.07532119751
CID:472166
PubChem ID:54343035
Update Time:2025-04-19
2H-1-Benzopyran-2-carbonyl chloride, 6-chloro-3,4-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-carbonyl chloride, 6-chloro-3,4-dihydro-
- 6-chloro-3,4-dihydro-2H-chromene-2-carbonyl chloride
- 61629-51-4
- 6-Chloro-3,4-dihydro-2H-1-benzopyran-2-carbonyl chloride
- SCHEMBL11471349
- DTXSID10710704
-
- Inchi: 1S/C10H8Cl2O2/c11-7-2-4-8-6(5-7)1-3-9(14-8)10(12)13/h2,4-5,9H,1,3H2
- InChI Key: UAHSIFYIFTZHOB-UHFFFAOYSA-N
- SMILES: ClC(C1CCC2C=C(C=CC=2O1)Cl)=O
Computed Properties
- Exact Mass: 229.99024
- Monoisotopic Mass: 229.9901349g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2H-1-Benzopyran-2-carbonyl chloride, 6-chloro-3,4-dihydro- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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